Cas no 7467-26-7 ( )

  structure
  structure
Product name: 
CAS No:7467-26-7
MF:C25H27ClN2O3
MW:438.946485757828
CID:979776
PubChem ID:24200765

  Chemical and Physical Properties

Names and Identifiers

    • 2-(1,3-BENZODIOXOL-5-YL)-2-[4-(DIETHYLAMINO)ANILINO]-1-PHENYLETHANONE HYDROCHLORIDE
    • 7467-26-7
    • DTXSID00639475
    • NSC400933
    • NSC-400933
    • 2-(2H-1,3-Benzodioxol-5-yl)-2-[4-(diethylamino)anilino]-1-phenylethan-1-one--hydrogen chloride (1/1)
    • 2-benzo[1,3]dioxol-5-yl-2-[(4-diethylaminophenyl)amino]-1-phenyl-ethanone
    • DS-012982
    •  
    • Inchi: InChI=1S/C25H26N2O3.ClH/c1-3-27(4-2)21-13-11-20(12-14-21)26-24(25(28)18-8-6-5-7-9-18)19-10-15-22-23(16-19)30-17-29-22;/h5-16,24,26H,3-4,17H2,1-2H3;1H
    • InChI Key: SSWLPLIRXDUANG-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=C(C=C1)NC(C2=CC3=C(C=C2)OCO3)C(=O)C4=CC=CC=C4.Cl

Computed Properties

  • Exact Mass: 402.19448
  • Monoisotopic Mass: 438.1710204g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 8
  • Complexity: 539
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • PSA: 50.8

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